Cas no 53036-40-1 (Propanedinitrile,2-[9-(1-methylethyl)-9H-thioxanthen-9-yl]-)

• Product Name: Propanedinitrile,2-[9-(1-methylethyl)-9H-thioxanthen-9-yl]-
• CAS No: 53036-40-1
• MF: C₁₉H₁₆N₂S
• MW: 304.408742904663
• CID: 380871
• PubChem ID: 317349
• Update Time: 2025-04-19

Propanedinitrile,2-[9-(1-methylethyl)-9H-thioxanthen-9-yl]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[9-(1-methylethyl)-9H-thioxanthen-9-yl]-
• 2-(9-propan-2-ylthioxanthen-9-yl)propanedinitrile
• AC1L7VSQ
• NSC248884
• NSC-248884
• DTXSID50312009
• 53036-40-1

• Inchi： 1S/C19H16N2S/c1-13(2)19(14(11-20)12-21)15-7-3-5-9-17(15)22-18-10-6-4-8-16(18)19/h3-10,13-14H,1-2H3
• InChI Key： XGZULRNFXPZODR-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C(C#N)C#N)(C2C=CC=CC1=2)C(C)C

Computed Properties

• Exact Mass: 304.10358
• Monoisotopic Mass: 304.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 47.58
• LogP: 4.75666

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans Thioxanthenes